Cas no 2060034-89-9 (1-(1H-imidazol-2-yl)-2-methylcyclohexan-1-amine)

1-(1H-Imidazol-2-yl)-2-methylcyclohexan-1-amine is a structurally unique cyclohexylamine derivative featuring an imidazole substituent. This compound exhibits potential as an intermediate in pharmaceutical and agrochemical synthesis due to its rigid cyclohexane backbone and the presence of a reactive imidazole moiety, which may facilitate further functionalization. The methyl group at the 2-position enhances steric control, potentially influencing selectivity in catalytic reactions. Its balanced lipophilicity and basicity make it a candidate for applications in medicinal chemistry, particularly in the design of bioactive molecules targeting heterocyclic recognition sites. The compound's stability under standard conditions ensures consistent handling and storage.

1-(1H-imidazol-2-yl)-2-methylcyclohexan-1-amine structure

2060034-89-9 structure

Product Name:1-(1H-imidazol-2-yl)-2-methylcyclohexan-1-amine

CAS No:2060034-89-9

MF:C₁₀H₁₇N₃

MW:179.262081861496

MDL:MFCD30477575

CID:5193217

PubChem ID:137702035

Update Time:2025-06-24

1-(1H-imidazol-2-yl)-2-methylcyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

- CID 137702035
- Cyclohexanamine, 1-(1H-imidazol-2-yl)-2-methyl-
- 1-(1H-imidazol-2-yl)-2-methylcyclohexan-1-amine
- MDL： MFCD30477575
- Inchi： 1S/C10H17N3/c1-8-4-2-3-5-10(8,11)9-12-6-7-13-9/h6-8H,2-5,11H2,1H3,(H,12,13)
- InChI Key： RGEHGWGVRIWRIC-UHFFFAOYSA-N
- SMILES： C1(C2NC=CN=2)(N)CCCCC1C

Experimental Properties

Density: 1.065±0.06 g/cm3(Predicted)
Boiling Point: 372.9±25.0 °C(Predicted)
pka: 14.20±0.10(Predicted)

1-(1H-imidazol-2-yl)-2-methylcyclohexan-1-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-320149-1g	1-(1H-imidazol-2-yl)-2-methylcyclohexan-1-amine	2060034-89-9	1g	$1057.0	2023-09-04
Enamine	EN300-320149-5g	1-(1H-imidazol-2-yl)-2-methylcyclohexan-1-amine	2060034-89-9	5g	$3065.0	2023-09-04
Enamine	EN300-320149-10g	1-(1H-imidazol-2-yl)-2-methylcyclohexan-1-amine	2060034-89-9	10g	$4545.0	2023-09-04
Enamine	EN300-320149-0.05g	1-(1H-imidazol-2-yl)-2-methylcyclohexan-1-amine	2060034-89-9	0.05g	$888.0	2023-09-04
Enamine	EN300-320149-0.1g	1-(1H-imidazol-2-yl)-2-methylcyclohexan-1-amine	2060034-89-9	0.1g	$930.0	2023-09-04
Enamine	EN300-320149-0.25g	1-(1H-imidazol-2-yl)-2-methylcyclohexan-1-amine	2060034-89-9	0.25g	$972.0	2023-09-04
Enamine	EN300-320149-0.5g	1-(1H-imidazol-2-yl)-2-methylcyclohexan-1-amine	2060034-89-9	0.5g	$1014.0	2023-09-04
Enamine	EN300-320149-1.0g	1-(1H-imidazol-2-yl)-2-methylcyclohexan-1-amine	2060034-89-9	1g	$0.0	2023-06-07
Enamine	EN300-320149-2.5g	1-(1H-imidazol-2-yl)-2-methylcyclohexan-1-amine	2060034-89-9	2.5g	$2071.0	2023-09-04
Enamine	EN300-320149-5.0g	1-(1H-imidazol-2-yl)-2-methylcyclohexan-1-amine	2060034-89-9	5.0g	$4226.0	2023-02-24

1-(1H-imidazol-2-yl)-2-methylcyclohexan-1-amine Related Literature

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Additional information on 1-(1H-imidazol-2-yl)-2-methylcyclohexan-1-amine

1-(1H-Imidazol-2-yl)-2-methylcyclohexan-1-amine: A Comprehensive Overview

1-(1H-Imidazol-2-yl)-2-methylcyclohexan-1-amine, also known by its CAS registry number 2060034-89-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule combines the structural features of an imidazole ring and a cyclohexane ring, making it a versatile compound with potential applications in drug discovery and material science. Recent advancements in synthetic methodologies and computational modeling have further enhanced our understanding of its properties and functionalities.

The structure of 1-(1H-imidazol-2-yl)-2-methylcyclohexan-1-amine is characterized by a cyclohexane ring substituted with an imidazole group at the 2-position and a methyl group at the 6-position. This unique arrangement imparts the molecule with both aromaticity and flexibility, which are crucial for its interactions in biological systems. The imidazole ring, a heterocyclic structure containing two nitrogen atoms, contributes to the compound's ability to act as a hydrogen bond donor or acceptor, enhancing its potential as a bioactive agent.

Recent studies have explored the synthesis of 1-(1H-imidazol-2-yl)-2-methylcyclohexan-1-amine through various routes, including microwave-assisted synthesis and catalytic processes. These methods have not only improved the yield but also reduced the reaction time, making the compound more accessible for large-scale production. The use of green chemistry principles in these syntheses aligns with current trends toward sustainable chemical practices.

In terms of applications, 1-(1H-imidazol-2-yl)-2-methylcyclohexan-1-amine has shown promise in the development of new pharmaceutical agents. Its ability to modulate key biological targets, such as enzymes and receptors, has been highlighted in recent research. For instance, studies have demonstrated its potential as an inhibitor of certain kinases, which are implicated in various diseases, including cancer and inflammatory disorders.

Beyond pharmacology, this compound has also been investigated for its role in materials science. Its unique electronic properties make it a candidate for applications in organic electronics, such as in light-emitting diodes (LEDs) and sensors. Researchers have explored its ability to form self-assembled monolayers and its compatibility with various polymer matrices, paving the way for innovative materials with tailored functionalities.

The latest research on CAS 2060034-89-9 has also delved into its pharmacokinetic properties. Understanding how this compound is absorbed, distributed, metabolized, and excreted is crucial for its development as a therapeutic agent. Preclinical studies have provided insights into its bioavailability and toxicity profiles, which are essential for advancing it into clinical trials.

In conclusion, 1-(1H-imidazol-2-yl)-2-methylcyclohexan-1-amine, or CAS 2060034899, represents a multifaceted compound with diverse applications across multiple disciplines. Its structural features, coupled with recent advancements in synthesis and application studies, underscore its potential as a valuable tool in both academic research and industrial development. As research continues to unfold, this compound is expected to contribute significantly to the advancement of science and technology.